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Fluphenazine β-D-Glucuronide Fluphenazine β-D-Glucuronide
Brand Name: Vulcanchem
CAS No.: 133310-09-5
VCID: VC0023484
InChI: InChI=1S/C28H34F3N3O7S/c29-28(30,31)17-6-7-21-19(16-17)34(18-4-1-2-5-20(18)42-21)9-3-8-32-10-12-33(13-11-32)14-15-40-27-24(37)22(35)23(36)25(41-27)26(38)39/h1-2,4-7,16,22-25,27,35-37H,3,8-15H2,(H,38,39)/t22-,23-,24+,25-,27+/m0/s1
SMILES: C1CN(CCN1CCCN2C3=CC=CC=C3SC4=C2C=C(C=C4)C(F)(F)F)CCOC5C(C(C(C(O5)C(=O)O)O)O)O
Molecular Formula: C₂₈H₃₄F₃N₃O₇S
Molecular Weight: 613.6 g/mol

Fluphenazine β-D-Glucuronide

CAS No.: 133310-09-5

Reference Standards

VCID: VC0023484

Molecular Formula: C₂₈H₃₄F₃N₃O₇S

Molecular Weight: 613.6 g/mol

Fluphenazine β-D-Glucuronide - 133310-09-5

CAS No. 133310-09-5
Product Name Fluphenazine β-D-Glucuronide
Molecular Formula C₂₈H₃₄F₃N₃O₇S
Molecular Weight 613.6 g/mol
IUPAC Name (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[2-[4-[3-[2-(trifluoromethyl)phenothiazin-10-yl]propyl]piperazin-1-yl]ethoxy]oxane-2-carboxylic acid
Standard InChI InChI=1S/C28H34F3N3O7S/c29-28(30,31)17-6-7-21-19(16-17)34(18-4-1-2-5-20(18)42-21)9-3-8-32-10-12-33(13-11-32)14-15-40-27-24(37)22(35)23(36)25(41-27)26(38)39/h1-2,4-7,16,22-25,27,35-37H,3,8-15H2,(H,38,39)/t22-,23-,24+,25-,27+/m0/s1
Standard InChIKey FPAXYGQWHAIDFV-GAYSTUHSSA-N
Isomeric SMILES C1CN(CCN1CCCN2C3=CC=CC=C3SC4=C2C=C(C=C4)C(F)(F)F)CCO[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)C(=O)O)O)O)O
SMILES C1CN(CCN1CCCN2C3=CC=CC=C3SC4=C2C=C(C=C4)C(F)(F)F)CCOC5C(C(C(C(O5)C(=O)O)O)O)O
Canonical SMILES C1CN(CCN1CCCN2C3=CC=CC=C3SC4=C2C=C(C=C4)C(F)(F)F)CCOC5C(C(C(C(O5)C(=O)O)O)O)O
Synonyms 2-[4-[3-[2-(Trifluoromethyl)-10H-phenothiazin-10-yl]propyl]-1-piperazinyl]ethyl β-D-Glucopyranosiduronic Acid;
PubChem Compound 195741
Last Modified Nov 11 2021
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